Cas no 1040276-87-6 (1-BOC-4-bromo-3,5-dimethylpyrazole)

• Product Name: 1-BOC-4-bromo-3,5-dimethylpyrazole
• CAS No: 1040276-87-6
• MF: C₁₀H₁₅BrN₂O₂
• MW: 275.142301797867
• MDL: MFCD12756451
• CID: 857678
• PubChem ID: 46739794
• Update Time: 2025-04-19

1-BOC-4-bromo-3,5-dimethylpyrazole Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-bromo-3,5-dimethyl-1H-pyrazole-1-carboxylate
• 1-BOC-4-bromo-3,5-dimethylpyrazole
• tert-butyl 4-bromo-3,5-dimethylpyrazole-1-carboxylate
• 4-Bromo-3,5-dimethylpyrazole-1-carboxylic acid tert-butyl ester
• tert-Butyl4-bromo-3,5-dimethyl-1H-pyrazole-1-carboxylate
• CS-0212287
• E97812
• DTXSID40675377
• SCHEMBL3231153
• DB-363354
• MFCD12756451
• 1,1-Dimethylethyl-4-bromo-3,5-dimethyl-1H-pyrazole-1-carboxylate
• BS-25204
• 1040276-87-6
• AKOS015837070

• MDL： MFCD12756451
• Inchi： 1S/C10H15BrN2O2/c1-6-8(11)7(2)13(12-6)9(14)15-10(3,4)5/h1-5H3
• InChI Key： ICZWOYCHFVRCGS-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NN(C(=O)OC(C)(C)C)C=1C

Computed Properties

• Exact Mass: 274.03200
• Monoisotopic Mass: 274.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.47 g/l) (25 º C),
• PSA: 44.12000
• LogP: 3.04560